Cas no 490031-21-5 ((1R)-1-(3-Hydroxyphenyl)ethyl butanoate)
490031-21-5 structure
Product Name:(1R)-1-(3-Hydroxyphenyl)ethyl butanoate
CAS No:490031-21-5
MF:C12H16O3
MW:208.253643989563
CID:2850535
PubChem ID:71362707
Update Time:2025-04-21
(1R)-1-(3-Hydroxyphenyl)ethyl butanoate Chemical and Physical Properties
Names and Identifiers
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- DTXSID40786316
- (1R)-1-(3-Hydroxyphenyl)ethyl butanoate
- 490031-21-5
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- Inchi: 1S/C12H16O3/c1-3-5-12(14)15-9(2)10-6-4-7-11(13)8-10/h4,6-9,13H,3,5H2,1-2H3/t9-/m1/s1
- InChI Key: XYUGHDKPANSXKV-SECBINFHSA-N
- SMILES: O(C(CCC)=O)[C@H](C)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 208.109944368Da
- Monoisotopic Mass: 208.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
(1R)-1-(3-Hydroxyphenyl)ethyl butanoate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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